Cas no 2228597-17-7 (tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate
• CAS No: 2228597-17-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6425945
• PubChem ID: 165621841
• Update Time: 2025-06-08

tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate
• EN300-1883758
• 2228597-17-7
• tert-butyl N-[(1-acetylcyclopropyl)methyl]-N-(propan-2-yl)carbamate

• Inchi： 1S/C14H25NO3/c1-10(2)15(12(17)18-13(4,5)6)9-14(7-8-14)11(3)16/h10H,7-9H2,1-6H3
• InChI Key： JIOAYMLQQDXDMU-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CN(C(=O)OC(C)(C)C)C(C)C)CC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate (CAS No. 2228597-17-7)

Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate, a compound with the chemical formula C₁₁H₁₇NO₃, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This heterocyclic derivative features a cyclopropyl ring embedded within its molecular framework, which is a key feature contributing to its distinct chemical and pharmacological characteristics. The presence of an acetyl group at the 1-position of the cyclopropyl ring and a carbamate moiety at the nitrogen atom further enhances its complexity and reactivity, making it a valuable scaffold for drug discovery and development.

The compound’s CAS number 2228597-17-7 provides a unique identifier for this molecule, facilitating its recognition in scientific literature, patents, and regulatory databases. Its synthesis involves multi-step organic reactions, including condensation, cyclization, and functional group transformations, which are critical in achieving the desired purity and yield. The tert-butyl group at one end of the molecule contributes to its lipophilicity, while the propan-2-yl group adds another layer of structural diversity. These features make it an interesting candidate for further exploration in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that the cyclopropyl ring may engage in specific hydrogen bonding interactions with protein receptors, potentially modulating enzyme activity or receptor signaling pathways. This has opened up avenues for investigating its role in treating conditions such as inflammation, pain, and neurological disorders. The carbamate functional group, in particular, has been shown to exhibit inhibitory effects on certain metabolic enzymes, making it a promising lead for developing novel therapeutics.

In vitro studies have begun to unravel the pharmacokinetic properties of Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate. Initial data indicate that it exhibits moderate solubility in organic solvents but limited water solubility, which could influence its bioavailability if developed into a drug formulation. The compound’s stability under various conditions has also been assessed, revealing that it remains intact under controlled pH ranges and temperatures, suggesting potential for formulation stability. These findings are crucial for optimizing delivery systems and ensuring consistent therapeutic efficacy.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives of Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate. By leveraging large datasets of chemical structures and biological responses, researchers can predict new analogs with enhanced potency or reduced side effects. This approach has already led to several promising candidates that are being further investigated in preclinical studies. The combination of experimental validation with computational predictions provides a robust framework for advancing this compound towards clinical development.

One of the most exciting prospects for Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate lies in its potential application as a bioisostere for existing drugs. Bioisosteres are molecules with similar biological activity but different structural features, offering advantages such as improved pharmacokinetics or reduced toxicity. By replacing certain functional groups or substituents within this compound’s structure, researchers can explore new chemical space while retaining the desired biological effects. This strategy has been successfully employed in developing next-generation pharmaceuticals across various therapeutic categories.

The role of cycloalkanes in medicinal chemistry cannot be overstated, and compounds like Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate exemplify their versatility. Cyclopropyl-containing molecules have been reported to exhibit diverse biological activities due to their rigid three-membered ring structure, which can impose specific conformational constraints on binding partners. This rigidity often translates into higher binding affinity and selectivity when interacting with biological targets such as enzymes or receptors. Consequently, such compounds are frequently explored as leads for novel drug candidates.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate will play an increasingly important role in addressing unmet medical needs. The ongoing development of synthetic methodologies allows for greater access to complex molecular architectures, enabling chemists to design increasingly sophisticated derivatives with tailored properties. This dynamic interplay between synthetic chemistry and pharmacological investigation is driving innovation in drug discovery forward at an unprecedented pace.

The future directions for Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-yl)carbamate include exploring its efficacy in animal models of disease as well as investigating potential synergistic effects when combined with other therapeutic agents. Preclinical studies will focus on evaluating its safety profile and determining optimal dosing regimens before human trials can commence. The insights gained from these studies will be instrumental in guiding the development process toward bringing this promising compound into clinical practice.

In conclusion, Tert-butyl N-(1-acetylcyclopropyl)methyl-N-(propan-2-lyl)carbamate (CAS No. 2228597-17-7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals with unique biological activities. Its distinctive features—such as the cyclopropyl ring and carbamate moiety—make it an attractive scaffold for further exploration by medicinal chemists worldwide. As research progresses through computational modeling, synthetic chemistry innovations,and preclinical testing, this compound holds great promise for contributing significantly to future advancements in healthcare solutions.